(Z)-N-(6-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(6-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H29N3O4S2/c1-4-27-21-13-10-19(31-5-2)15-22(21)32-24(27)25-23(28)18-8-11-20(12-9-18)33(29,30)26-14-6-7-17(3)16-26/h8-13,15,17H,4-7,14,16H2,1-3H3
• InChI Key: JPDOPJARHJJUNU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)OCC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C
• Molecular Formula: C24H29N3O4S2
• Molecular Weight: 487.6 g/mol

Description

(Z)-N-(6-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C24H29N3O4S2 and its molecular weight is 487.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Benzothiazole sulfonamides and their derivatives are synthesized through various chemical reactions, focusing on obtaining compounds with precise structural characteristics for specific applications. For example, studies on the synthesis of Co(II) complexes with benzothiazole derivatives highlight methodologies for creating compounds with potential fluorescence and anticancer activities (Gomathi Vellaiswamy & S. Ramaswamy, 2017). Another example involves the synthesis of pro-apoptotic indapamide derivatives as anticancer agents, showcasing the potential therapeutic applications of benzothiazole sulfonamide derivatives (Ö. Yılmaz et al., 2015).

Antimicrobial and Anticancer Activity

Research on benzothiazole sulfonamides often focuses on their biological activities, including antimicrobial and anticancer properties. The synthesis of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological screening indicates the interest in these compounds for antimicrobial and anti-inflammatory applications (Snehal Patel et al., 2009). Additionally, the design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer evaluation highlight the exploration of these compounds in cancer treatment research (B. Ravinaik et al., 2021).

Mechanistic Studies and Material Science

Some research explores the mechanistic aspects and material applications of benzothiazole sulfonamides. For instance, studies on coumarin benzothiazole derivatives as chemosensors for cyanide anions demonstrate the utility of these compounds in developing sensitive and selective sensors for environmental and analytical chemistry (Kangnan Wang et al., 2015).